Cas no 78853-02-8 (2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde)

2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde structure
78853-02-8 structure
Product Name:2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde
CAS No:78853-02-8
MF:C22H32O4
MW:360.487087249756
CID:1793253
Update Time:2024-03-01

2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde
    • Inchi: 1S/C22H32O4/c1-20(2)9-5-10-21(3)18(20)8-11-22(4,26)19(21)12-14-15(13-23)17(25)7-6-16(14)24/h6-7,13,18-19,24-26H,5,8-12H2,1-4H3
    • InChI Key: ASIYDTZMRHYFMC-UHFFFAOYSA-N
    • SMILES: CC1(C2C(C(C(CC2)(O)C)CC2C(C=O)=C(O)C=CC=2O)(C)CCC1)C

Computed Properties

  • Exact Mass: 360.23
  • Monoisotopic Mass: 360.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8A^2
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